1-(2,3-dimethylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione

• IUPAC Name: 3-(2,3-dimethylphenyl)-1-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H19N3O5S/c1-12-5-3-8-16(13(12)2)21-18-11-28(26,27)10-17(18)20(19(21)23)14-6-4-7-15(9-14)22(24)25/h3-9,17-18H,10-11H2,1-2H3
• InChI Key: YHYACIYGZHMSTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC(=CC=C4)[N+](=O)[O-])C
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol
• CAS No.: 873811-16-6

Description

This compound belongs to the class of hexahydrothienoimidazole triones, characterized by a bicyclic core combining a thiophene ring fused with an imidazole moiety, further functionalized with three ketone groups (trione). The substituents at the 1- and 3-positions—2,3-dimethylphenyl and 3-nitrophenyl groups—impart distinct electronic and steric properties. Such structural features are often leveraged in medicinal chemistry for modulating target binding and pharmacokinetic properties .

Biological Activity

1-(2,3-dimethylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this compound based on recent research findings.

Chemical Structure and Properties

The compound is characterized by a thieno[3,4-d]imidazole core structure with two significant substituents: a dimethylphenyl group and a nitrophenyl group. Its IUPAC name is 3-(2,3-dimethylphenyl)-1-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one. The molecular formula is $C_{19}H_{19}N_{3}O_{5}S$ with a molecular weight of approximately 385.43 g/mol .

Antimicrobial Activity

Recent studies have shown that compounds with imidazole derivatives exhibit significant antimicrobial properties. For instance, imidazole-based compounds have demonstrated activity against various bacterial strains and fungi. The thieno[3,4-d]imidazole derivatives are particularly noted for their enhanced activity against resistant strains of bacteria .

Microbial Strain	Activity	Reference
Staphylococcus aureus	Moderate
Escherichia coli	Strong
Candida albicans	Significant

Anticancer Potential

The compound's structural features suggest potential anticancer properties. Studies have indicated that imidazole derivatives can interact with cellular pathways involved in cancer progression. For instance, imidazole compounds have been shown to inhibit BCL-2 proteins associated with cancer cell survival .

Anti-inflammatory Effects

Imidazole derivatives are also recognized for their anti-inflammatory properties. The thieno[3,4-d]imidazole framework may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines. This suggests a potential application in treating inflammatory diseases .

Case Studies

• Antimicrobial Evaluation : A study conducted on various imidazole derivatives showed that the presence of nitrophenyl groups significantly enhances antimicrobial activity against both gram-positive and gram-negative bacteria. The compound under review was part of this evaluation and exhibited notable efficacy against resistant strains .
• Anticancer Activity : In vitro studies revealed that certain thieno[3,4-d]imidazole derivatives induced apoptosis in cancer cell lines by disrupting mitochondrial membrane potential and activating caspases . The specific interactions of the compound with apoptotic pathways warrant further investigation.

Synthesis Methods

The synthesis of 1-(2,3-dimethylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione can be achieved through various methods including:

• Microwave-Assisted Synthesis : This method has been shown to increase yields and reduce reaction times significantly.
• Conventional Heating : While less efficient than microwave methods, conventional heating remains a viable option for synthesizing similar compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related thienoimidazole triones and their key differences:

Compound Name	Substituents (Position 1 / Position 3)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(2,3-Dimethylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (Target)	2,3-Dimethylphenyl / 3-Nitrophenyl	C₂₁H₂₂N₃O₅S	436.48 (estimated)	High polarity (nitro group), moderate lipophilicity (dimethyl group)
1-(3-Chloro-4-methylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione	3-Chloro-4-methylphenyl / 4-Methoxyphenyl	C₁₉H₁₉ClN₂O₄S	406.88	Electron-withdrawing Cl and electron-donating OCH₃; balanced logP
1-(3,5-Dimethylphenyl)-3-[(3-nitrophenyl)methyl]-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione	3,5-Dimethylphenyl / (3-Nitrophenyl)methyl	C₂₂H₂₄N₃O₅S	466.51	Extended conjugation (benzyl group); increased steric hindrance
1-(3-Chloro-4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-...	3-Chloro-4-methylphenyl / 3-Trifluoromethylphenyl	C₂₀H₁₇ClF₃N₂O₃S	465.88	Strong electron-withdrawing CF₃; enhanced metabolic stability
1-[(4-Ethenylphenyl)methyl]-3-(4-ethylphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione	4-Ethenylbenzyl / 4-Ethylphenyl	C₂₂H₂₄N₂O₃S	396.50	Aliphatic substituents; reduced polarity, higher lipophilicity

Key Structural and Functional Comparisons:

• Electronic Effects :

  • The target compound’s 3-nitrophenyl group increases polarity and hydrogen-bond acceptor capacity compared to 4-methoxyphenyl (BG16398) or trifluoromethylphenyl () substituents .
  • Trifluoromethyl groups (e.g., in ) enhance metabolic stability but reduce solubility, whereas nitro groups may confer redox activity or cytotoxicity .
• 2,3-Dimethylphenyl (target) vs. 3,5-dimethylphenyl (): The latter’s symmetry may improve crystallinity, as observed in SHELX-refined structures .

• Physicochemical Properties :

  • BG16398 (Cl, OCH₃) has a lower molecular weight (406.88 vs. 436.48 estimated for the target) and balanced logP, making it more drug-like in solubility-permeability trade-offs .
  • The ethenyl and ethyl groups in ’s compound reduce polarity, favoring blood-brain barrier penetration .